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Compound of Interest

Compound Name: TICARCILLIN DISODIUM

Cat. No.: B1201949

Get Quote

Target Audience: Researchers, scientists, and drug development professionals. Applications:

Molecular biology, microbiology, and plant tissue culture (Agrobacterium counterselection).

Introduction & Mechanistic Overview
Ticarcillin disodium is a semi-synthetic, broad-spectrum beta-lactam antibiotic belonging to

the carboxypenicillin group. It exerts its bactericidal activity by covalently binding to penicillin-

binding proteins (PBPs) located inside the bacterial cell wall. This binding inhibits the terminal

transpeptidation step of peptidoglycan synthesis, leading to cell lysis and death.

In laboratory settings, ticarcillin is heavily utilized in plant tissue culture to eradicate

Agrobacterium tumefaciens following successful genetic transformation[1]. Because many wild-

type Agrobacterium strains possess beta-lactamase activity, ticarcillin is frequently combined

with clavulanate potassium (a beta-lactamase inhibitor) in a 15:1 ratio, commercially known as

Timentin[1],[2].

Due to the inherent instability of the beta-lactam ring in aqueous environments, the precise

preparation, sterilization, and storage of ticarcillin disodium stock solutions are critical to

maintaining experimental reproducibility and preventing assay failure[3].

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1201949#bc-rfq
https://www.benchchem.com/product/b1201949/docs?utm_src=pdf-body#application-note-preparation-and-handling-of-ticarcillin-disodium-stock-solution
https://www.usbio.net/biochemicals/T5579/Timentin/data-sheet
https://www.usbio.net/biochemicals/T5579/Timentin/data-sheet
https://www.mdpi.com/2409-9279/8/5/107
https://www.benchchem.com/product/b1201949/docs?utm_src=pdf-body#application-note-preparation-and-handling-of-ticarcillin-disodium-stock-solution
https://www.antiinfectivemeds.com/antibacterial-drugs/ticarcillin-disodium/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
Understanding the physicochemical properties of ticarcillin disodium is essential for

predicting its behavior in solution. The salt is highly hygroscopic; exposure to ambient humidity

will cause rapid degradation of the powder before it is even reconstituted[3],.

Table 1: Quantitative Data & Chemical Properties

Parameter Value
Clinical/Laboratory
Significance

CAS Number 4697-14-7
Unique chemical identifier for

procurement.

Molecular Weight 428.4 g/mol
Required for precise molarity

calculations.

Solubility (Water) Freely soluble (> 600 mg/mL)

Allows for highly concentrated

stock solutions (e.g., 100–300

mg/mL)[4].

Appearance White to pale yellow powder

Dark yellowing indicates

oxidative or hydrolytic

degradation[5].

pH (Reconstituted) 6.0 to 8.0

Optimal stability range; highly

acidic/basic diluents accelerate

hydrolysis[3].

Experimental Workflow & Causality
The following diagram illustrates the critical path for preparing a sterile ticarcillin stock solution.

Each step is designed to mitigate the two primary enemies of beta-lactam antibiotics: hydrolysis

(driven by time and temperature in solution) and thermal degradation (which precludes

autoclaving).
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Workflow for aseptic preparation and storage of ticarcillin disodium stock solution.

Step-by-Step Protocol: 100 mg/mL Stock Solution
This protocol details the preparation of 10 mL of a 100 mg/mL ticarcillin disodium stock

solution[6].

Materials Required
Ticarcillin disodium salt powder (≥ 85% purity)[7]

Sterile, nuclease-free water (ddH₂O)

Analytical balance

Sterile 15 mL conical tubes

Sterile 10 mL Luer-lock syringe

0.22 µm Polyethersulfone (PES) syringe filter

Sterile 1.5 mL microcentrifuge tubes (for aliquoting)

Procedure
Thermal Equilibration (Critical Step): Remove the sealed vial of ticarcillin disodium powder

from the refrigerator (2–8°C) or freezer (-20°C) and allow it to equilibrate to room

temperature for at least 30 minutes before opening.

Causality: Opening a cold vial causes immediate atmospheric moisture condensation on

the hygroscopic powder, initiating premature hydrolysis of the beta-lactam ring.

Weighing: In a clean environment, accurately weigh 1.0 g of ticarcillin disodium powder[6].

Reconstitution: Transfer the powder to a sterile 15 mL conical tube. Add exactly 10.0 mL of

sterile ddH₂O[6].
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Dissolution: Cap the tube securely and vortex gently until the powder is completely

dissolved.

Self-Validation Check: The resulting solution must be clear and colorless to pale yellow. If

the solution is opaque, contains particulates, or is dark yellow/brown, the powder has

degraded and must be discarded[5].

Sterilization: Draw the 10 mL solution into a sterile syringe. Attach a 0.22 µm PES syringe

filter. PES is recommended due to its low protein and drug-binding characteristics, ensuring

maximum yield of the active pharmaceutical ingredient. Filter-sterilize the solution into a new,

sterile 15 mL conical tube[6].

Causality: Beta-lactam antibiotics are highly thermolabile. Autoclaving the solution will

completely destroy the antimicrobial activity. Cold filtration is mandatory.

Aliquoting: Working inside a laminar flow hood, dispense the sterile solution into 1.0 mL

aliquots using sterile microcentrifuge tubes[8].

Causality: Ticarcillin loses potency rapidly upon repeated freezing and thawing. Single-use

aliquots prevent temperature fluctuations across the main stock[8].

Stability and Storage Guidelines
The stability of ticarcillin in an aqueous solution is inversely proportional to temperature. Once

reconstituted, the degradation clock begins immediately.

Table 2: Stability Matrix for Reconstituted Ticarcillin (10–300 mg/mL)[3],[9],[5]

Storage Condition Temperature Maximum Stability Period

Room Temperature 21°C to 24°C Up to 6 hours

Refrigeration 4°C Up to 72 hours

Standard Freezer -18°C to -20°C Up to 30 days

Deep Freeze -80°C Up to 6 months[8]
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Note: Thawed solutions must be used within 8 to 24 hours (depending on ambient temperature)

and must never be refrozen[3],[5].

Application Insights: Plant Tissue Culture
When utilizing ticarcillin disodium for the counterselection of Agrobacterium in plant

transformation workflows (e.g., Arabidopsis, Solanum tuberosum), the working concentration

must be carefully calibrated[1],[2].

Standard Working Concentration: 100 mg/L to 200 mg/L (0.1 - 0.2 mg/mL) in the final agar

medium[1].

Media Addition: Ticarcillin must be added to the plant tissue culture media (e.g., MS media)

after the media has been autoclaved and cooled to approximately 50°C to 55°C. Adding the

antibiotic to hotter media will result in immediate thermal degradation.

Synergistic Use: For wild-type Agrobacterium strains expressing beta-lactamase, pure

ticarcillin will fail. It must be supplemented with clavulanic acid (15:1 ratio) to ensure

complete bacterial eradication without inducing phytotoxicity in the plant explants[1],[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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